Cas no 1052722-35-6 (Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate)
1052722-35-6 structure
Product Name:Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
CAS No:1052722-35-6
MF:C6H7ClN2O2S
MW:206.649978876114
CID:1152455
PubChem ID:72221007
Update Time:2025-04-20
Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate
- DB-109099
- UEFFWVSYJBYHSD-UHFFFAOYSA-N
- MB19701
- (2-Amino-5-chloro-thiazol-4-yl)-acetic acid methyl ester
- SCHEMBL2655605
- 1052722-35-6
- METHYL 2-(2-AMINO-5-CHLOROTHIAZOL-4-YL)ACETATE
-
- Inchi: 1S/C6H7ClN2O2S/c1-11-4(10)2-3-5(7)12-6(8)9-3/h2H2,1H3,(H2,8,9)
- InChI Key: UEFFWVSYJBYHSD-UHFFFAOYSA-N
- SMILES: ClC1=C(CC(=O)OC)N=C(N)S1
Computed Properties
- Exact Mass: 205.9916763g/mol
- Monoisotopic Mass: 205.9916763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 93.4Ų
Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1052722-35-6 (Methyl 2-(2-amino-5-chloro-1,3-thiazol-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk